2-(Bromomethyl)benzyl alcohol
Cat. No. B150930
M. Wt: 201.06 g/mol
InChI Key: JDBQNNKIOFSPOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[C:11]([Br:12])([Br:13])([Br:14])[Br:15].[CH2:35]([Cl:36])[Cl:37].[c:16]1([P:17]([c:18]2[cH:19][cH:20][cH:21][cH:22][cH:23]2)[c:24]2[cH:25][cH:26][cH:27][cH:28][cH:29]2)[cH:30][cH:31][cH:32][cH:33][cH:34]1.[c:1]1([CH2:9][OH:10])[c:2]([CH2:7][OH:8])[cH:3][cH:4][cH:5][cH:6]1>>[c:1]1([CH2:9][Br:12])[c:2]([CH2:7][OH:8])[cH:3][cH:4][cH:5][cH:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
BrC(Br)(Br)Br
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
ClCCl
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
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Type
|
reactant
|
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Smiles
|
c1ccc(P(c2ccccc2)c2ccccc2)cc1
|
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Name
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
OCc1ccccc1CO
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
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Smiles
|
OCc1ccccc1CBr
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
